Cas no 2418663-44-0 (Methyl 3-(fluorosulfonyl)-5-formyl-4-methylbenzoate)

• Product Name: Methyl 3-(fluorosulfonyl)-5-formyl-4-methylbenzoate
• CAS No: 2418663-44-0
• MF: C₁₀H₉FO₅S
• MW: 260.238865613937
• CID: 5676381
• PubChem ID: 165776332
• Update Time: 2025-06-13

Methyl 3-(fluorosulfonyl)-5-formyl-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• EN300-26626908
• 2418663-44-0
• methyl 3-(fluorosulfonyl)-5-formyl-4-methylbenzoate
• Methyl 3-(fluorosulfonyl)-5-formyl-4-methylbenzoate

• Inchi： 1S/C10H9FO5S/c1-6-8(5-12)3-7(10(13)16-2)4-9(6)17(11,14)15/h3-5H,1-2H3
• InChI Key： LALNBWMLMOBRHD-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(=O)OC)C=C(C=O)C=1C)(=O)(=O)F

Computed Properties

• Exact Mass: 260.01547272g/mol
• Monoisotopic Mass: 260.01547272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 85.9Ų

Additional information on Methyl 3-(fluorosulfonyl)-5-formyl-4-methylbenzoate

Research Brief on Methyl 3-(fluorosulfonyl)-5-formyl-4-methylbenzoate (CAS: 2418663-44-0)

Methyl 3-(fluorosulfonyl)-5-formyl-4-methylbenzoate (CAS: 2418663-44-0) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique fluorosulfonyl and formyl functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules and potential drug candidates. Recent studies have highlighted its utility in the development of novel therapeutic agents, particularly in targeting enzyme inhibition and modulating protein-protein interactions.

The compound's structural features, including the fluorosulfonyl group, make it a valuable tool for covalent modification of biomolecules. Researchers have leveraged this property to design probes for studying enzyme mechanisms and identifying new drug targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of Methyl 3-(fluorosulfonyl)-5-formyl-4-methylbenzoate as a key intermediate in the synthesis of irreversible inhibitors for serine hydrolases, a class of enzymes implicated in various diseases, including cancer and neurodegenerative disorders.

In addition to its role in enzyme inhibition, Methyl 3-(fluorosulfonyl)-5-formyl-4-methylbenzoate has been explored in the context of bioconjugation strategies. The fluorosulfonyl group's reactivity allows for selective modification of proteins and peptides, enabling the development of targeted therapeutics and diagnostic agents. A recent preprint on bioRxiv detailed its application in the site-specific labeling of antibodies, showcasing its potential in the burgeoning field of antibody-drug conjugates (ADCs).

Despite its promising applications, challenges remain in the scalable synthesis and stability of Methyl 3-(fluorosulfonyl)-5-formyl-4-methylbenzoate. Recent advancements in synthetic methodologies, such as flow chemistry and microwave-assisted synthesis, have addressed some of these issues, as reported in a 2024 article in Organic Process Research & Development. These innovations have improved the yield and purity of the compound, facilitating its broader adoption in research and development.

Looking ahead, Methyl 3-(fluorosulfonyl)-5-formyl-4-methylbenzoate is poised to play a pivotal role in the discovery of next-generation therapeutics. Its unique chemical properties and versatility make it a valuable asset in the toolkit of medicinal chemists and chemical biologists. Future research directions may include exploring its applications in covalent drug discovery and expanding its use in bioconjugation technologies.